Cas no 1152598-40-7 (4-Amino-5-(2,5-dimethyl-furan-3-yl)-4h-[1,2,4]triazole-3-thiol)
4-Amino-5-(2,5-dimethyl-furan-3-yl)-4h-[1,2,4]triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-5-(2,5-dimethyl-furan-3-yl)-4H-[1,2,4]triazole-3-thiol
- 4-Amino-5-(2,5-dimethyl-furan-3-yl)-4h-[1,2,4]triazole-3-thiol
-
- Inchi: 1S/C8H10N4OS/c1-4-3-6(5(2)13-4)7-10-11-8(14)12(7)9/h3H,9H2,1-2H3,(H,11,14)
- InChI Key: WXRZASCOMCCEDE-UHFFFAOYSA-N
- SMILES: N1=C(C2C=C(C)OC=2C)N(N)C(=S)N1
4-Amino-5-(2,5-dimethyl-furan-3-yl)-4h-[1,2,4]triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR322767-250mg |
4-Amino-5-(2,5-dimethyl-furan-3-yl)-4H-[1,2,4]triazole-3-thiol |
1152598-40-7 | 250mg |
£238.00 | 2023-09-01 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00839797-1g |
4-AMino-5-(2,5-dimethyl-furan-3-yl)-4h-[1,2,4]triazole-3-thiol |
1152598-40-7 | 95% | 1g |
¥5495.0 | 2023-04-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1580227-250mg |
4-Amino-5-(2,5-dimethylfuran-3-yl)-4H-1,2,4-triazole-3-thiol |
1152598-40-7 | 98% | 250mg |
¥2661.00 | 2024-08-09 |
4-Amino-5-(2,5-dimethyl-furan-3-yl)-4h-[1,2,4]triazole-3-thiol Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on 4-Amino-5-(2,5-dimethyl-furan-3-yl)-4h-[1,2,4]triazole-3-thiol
Introduction to 4-Amino-5-(2,5-dimethyl-furan-3-yl)-4H-[1,2,4]triazole-3-thiol (CAS No. 1152598-40-7)
4-Amino-5-(2,5-dimethyl-furan-3-yl)-4H-[1,2,4]triazole-3-thiol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the triazole class of molecules, which are well-known for their broad spectrum of pharmacological effects. The presence of both amino and thiol functional groups in its structure suggests that it may exhibit versatile reactivity, making it a valuable scaffold for drug discovery and development.
The CAS number 1152598-40-7 uniquely identifies this compound in scientific literature and databases, facilitating its study and commercialization. Its molecular structure incorporates a 2,5-dimethyl-furan moiety, which is a fused aromatic ring system that can contribute to the compound's solubility and metabolic stability. This feature is particularly important in pharmaceutical applications, where bioavailability and pharmacokinetic profiles are critical considerations.
Recent advancements in medicinal chemistry have highlighted the importance of triazole derivatives in the development of novel therapeutic agents. Triazoles are known for their ability to interact with biological targets such as enzymes and receptors, often leading to inhibitory or modulatory effects. The specific substitution pattern in 4-amino-5-(2,5-dimethyl-furan-3-yl)-4H-[1,2,4]triazole-3-thiol may confer unique binding properties that make it an attractive candidate for further investigation.
One of the most compelling aspects of this compound is its potential as a pharmacophore. The combination of an amino group, a thiol group, and a dimethyl-furan substituent creates a multifunctional entity that can engage multiple binding sites on a target protein. This polyvalent interaction can enhance binding affinity and selectivity, which are key factors in the design of effective drugs.
In the context of current research, there is growing interest in exploring the antimicrobial and anti-inflammatory properties of triazole derivatives. Studies have shown that certain triazole compounds exhibit activity against resistant bacterial strains by inhibiting essential metabolic pathways. The structural features of 4-amino-5-(2,5-dimethyl-furan-3-yl)-4H-[1,2,4]triazole-3-thiol suggest that it may share these properties, making it a promising candidate for treating infections caused by multidrug-resistant pathogens.
The thiol group in this compound is particularly noteworthy due to its reactivity with biological molecules. Thiols are known to participate in disulfide bond formation, which is crucial for protein structure and function. This reactivity may enable the compound to modulate protein-protein interactions or alter enzyme activity, providing a mechanism for therapeutic action.
Furthermore, the dimethyl-furan moiety adds another layer of complexity to the compound's behavior. Dimethyl furans are often used in medicinal chemistry due to their ability to enhance lipophilicity and improve membrane permeability. This can be particularly beneficial for drugs that need to cross biological barriers efficiently.
Recent computational studies have begun to unravel the potential interactions between 4-amino-5-(2,5-dimethyl-furan-3-yl)-4H-[1,2,4]triazole-3-thiol and various biological targets. Molecular docking simulations have suggested that this compound may bind effectively to enzymes involved in inflammatory pathways. These findings align with the increasing interest in developing anti-inflammatory agents based on triazole scaffolds.
The synthesis of this compound involves multiple steps that highlight its complexity as a chemical entity. The introduction of the amino group at the 4-position and the thiol group at the 3-position requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce such complex molecules more efficiently than ever before.
In conclusion,4-amino-5-(2,5-dimethyl-furan-3-yl)-4H-[1,2,4]triazole-3-thiol represents a fascinating example of how structural complexity can lead to novel biological activity. Its unique combination of functional groups makes it a promising candidate for further exploration in drug discovery. As research continues in this area,CAS no 1152598-40-7 will undoubtedly play a significant role in advancing our understanding of heterocyclic chemistry and its applications in medicine.
1152598-40-7 (4-Amino-5-(2,5-dimethyl-furan-3-yl)-4h-[1,2,4]triazole-3-thiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)